Cas no 1562905-32-1 (2-Amino-n'-hydroxypentanimidamide)

• Product Name: 2-Amino-n'-hydroxypentanimidamide
• CAS No: 1562905-32-1
• MF: C₅H₁₃N₃O
• MW: 131.176220655441
• CID: 5738766
• PubChem ID: 64981652
• Update Time: 2025-05-20

2-Amino-n'-hydroxypentanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N'-hydroxypentanimidamide
• 1562905-32-1
• EN300-1291268
• Pentanimidamide, 2-amino-N-hydroxy-
• 2-Amino-n'-hydroxypentanimidamide

• Inchi： 1S/C5H13N3O/c1-2-3-4(6)5(7)8-9/h4,9H,2-3,6H2,1H3,(H2,7,8)
• InChI Key： XRCMFMLCQBUXJB-UHFFFAOYSA-N
• SMILES： O/N=C(/C(CCC)N)\N

Computed Properties

• Exact Mass: 131.105862047g/mol
• Monoisotopic Mass: 131.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 215.7±42.0 °C(Predicted)
• pka: 16.16±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on 2-Amino-n'-hydroxypentanimidamide

Introduction to 2-Amino-n'-hydroxypentanimidamide (CAS No. 1562905-32-1)

2-Amino-n'-hydroxypentanimidamide is a compound with the CAS registry number 1562905-32-1, which is a unique identifier assigned by the Chemical Abstracts Service to this specific chemical substance. This compound belongs to the class of imidamides, which are organic compounds containing an imide functional group. The structure of 2-Amino-n'-hydroxypentanimidamide consists of a pentane chain with an amino group at position 2 and a hydroxy group attached to the imide nitrogen. Its molecular formula is C5H11N3O, and it has a molecular weight of approximately 137.17 g/mol.

Recent studies have highlighted the potential of imidamide derivatives like 2-Amino-n'-hydroxypentanimidamide in various biological and chemical applications. For instance, researchers have explored their role in drug design, particularly in the development of bioactive molecules with potential therapeutic effects. The presence of both amino and hydroxy groups in the molecule makes it versatile for participating in hydrogen bonding, which is crucial for interactions in biological systems.

The synthesis of 2-Amino-n'-hydroxypentanimidamide typically involves multi-step organic reactions, including amide bond formation and subsequent functionalization. One common approach is the reaction of pentanedinitrile with appropriate amines under controlled conditions to form the imide intermediate, followed by hydroxylation to introduce the hydroxy group. This compound can also be derived from other imidamides through selective substitution or reduction reactions.

In terms of physical properties, 2-Amino-n'-hydroxypentanimidamide is a white crystalline solid with a melting point around 180°C. It is sparingly soluble in water but exhibits better solubility in polar organic solvents such as ethanol and acetonitrile. These properties make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

From an application standpoint, imidamides like 2-Amino-n'-hydroxypentanimidamide are being investigated for their potential in materials science. For example, they can serve as precursors for the synthesis of high-performance polymers or as additives in coatings and adhesives due to their ability to form strong intermolecular hydrogen bonds. Additionally, their reactivity towards nucleophilic attack makes them valuable intermediates in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of imidamides, providing deeper insights into their behavior under different conditions. These studies have revealed that 2-Amino-n'-hydroxypentanimidamide exhibits unique electronic properties that could be harnessed for applications in optoelectronics or catalysis.

In summary, 2-Amino-n'-hydroxypentanimidamide (CAS No. 1562905-32-1) is a versatile compound with promising applications across multiple disciplines. Its chemical structure, synthesis methods, physical properties, and potential uses make it an interesting subject for further research and development.